2-[2-Amino-2-(methoxycarbonyl)cyclopropyl]acetic acid hydrochloride
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Description
2-[2-Amino-2-(methoxycarbonyl)cyclopropyl]acetic acid hydrochloride (CAS: 1955473-59-2) is a cyclopropane derivative with a molecular formula of C₇H₁₂ClNO₄ and a molecular weight of 209.63 g/mol . The compound features a cyclopropane ring substituted with an amino group, a methoxycarbonyl group, and an acetic acid moiety, which is further stabilized as a hydrochloride salt.
Properties
Molecular Formula |
C7H12ClNO4 |
|---|---|
Molecular Weight |
209.63 g/mol |
IUPAC Name |
2-(2-amino-2-methoxycarbonylcyclopropyl)acetic acid;hydrochloride |
InChI |
InChI=1S/C7H11NO4.ClH/c1-12-6(11)7(8)3-4(7)2-5(9)10;/h4H,2-3,8H2,1H3,(H,9,10);1H |
InChI Key |
WBNVZLBIFYAHQU-UHFFFAOYSA-N |
Canonical SMILES |
COC(=O)C1(CC1CC(=O)O)N.Cl |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-[2-Amino-2-(methoxycarbonyl)cyclopropyl]acetic acid hydrochloride typically involves the cyclopropanation of suitable precursors followed by functional group modifications. One common method involves the reaction of a suitable amino acid derivative with a cyclopropanating agent under controlled conditions. The reaction conditions often include the use of a base, such as sodium hydroxide, and a solvent, such as methanol, to facilitate the cyclopropanation reaction .
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for yield and purity, often involving multiple purification steps such as recrystallization and chromatography. The use of automated reactors and continuous flow systems can enhance the efficiency and scalability of the production process .
Chemical Reactions Analysis
Types of Reactions
2-[2-Amino-2-(methoxycarbonyl)cyclopropyl]acetic acid hydrochloride undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.
Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.
Substitution: The amino and carboxyl groups can participate in substitution reactions with suitable electrophiles or nucleophiles.
Common Reagents and Conditions
Oxidation: Potassium permanganate in an aqueous medium.
Reduction: Lithium aluminum hydride in anhydrous ether.
Substitution: Alkyl halides or acyl chlorides in the presence of a base.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols or amines. Substitution reactions can lead to the formation of various derivatives with modified functional groups .
Scientific Research Applications
2-[2-Amino-2-(methoxycarbonyl)cyclopropyl]acetic acid hydrochloride has several scientific research applications:
Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.
Biology: Employed in the study of enzyme mechanisms and protein interactions.
Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.
Industry: Utilized in the production of specialized chemicals and materials.
Mechanism of Action
The mechanism of action of 2-[2-Amino-2-(methoxycarbonyl)cyclopropyl]acetic acid hydrochloride involves its interaction with specific molecular targets. The compound can bind to enzymes and proteins, altering their activity and function. The cyclopropyl group plays a crucial role in its binding affinity and specificity. The exact pathways and molecular targets depend on the specific application and context of use .
Comparison with Similar Compounds
Comparison with Structurally Similar Cyclopropane Derivatives
Structural and Physicochemical Comparisons
The table below highlights key differences between the target compound and analogous cyclopropane-containing molecules:
Key Observations:
Substituent Diversity: The target compound uniquely combines methoxycarbonyl and acetic acid groups on the cyclopropane ring, distinguishing it from analogs like methyl esters (e.g., Methyl 2-amino-2-cyclopropylacetate hydrochloride) or simpler carboxylic acids (e.g., trans-2-cyanocyclopropanecarboxylic acid) .
Molecular Weight : The target’s higher molecular weight (209.63 vs. ~165.62 for others) reflects the additional methoxycarbonyl group, which may influence solubility and pharmacokinetic properties .
Salt Form : All compared compounds are hydrochloride salts, suggesting similar strategies to enhance stability or bioavailability .
Pharmacological and Functional Insights
While direct pharmacological data for the target compound are unavailable, structurally related cyclopropane derivatives demonstrate significant bioactivity. For example:
- FTY720 (a sphingosine-1-phosphate receptor modulator) contains a cyclopropane ring and exhibits immunosuppressive and anticancer effects by inducing apoptosis and inhibiting metastasis .
In contrast, the target compound’s methoxycarbonyl group may confer distinct reactivity or metabolic stability compared to esters (e.g., Methyl 2-amino-2-cyclopropylacetate hydrochloride) or nitriles (e.g., trans-2-cyanocyclopropanecarboxylic acid) .
Biological Activity
2-[2-Amino-2-(methoxycarbonyl)cyclopropyl]acetic acid hydrochloride, also known as (1S,2S)-2-amino-2-(methoxycarbonyl)cyclopropyl]acetic acid hydrochloride, is a chiral compound notable for its unique cyclopropyl structure, which contributes to its potential biological activities. This article delves into the compound's biological activity, including its pharmacological implications, interaction with biological targets, and relevant research findings.
- Molecular Formula : CHClNO
- Molecular Weight : 209.63 g/mol
- CAS Number : 1955473-59-2
The compound's structure includes a cyclopropane ring and an amino group, which are critical for its interaction with biological systems.
Biological Activity Overview
Preliminary studies indicate that 2-[2-amino-2-(methoxycarbonyl)cyclopropyl]acetic acid hydrochloride exhibits significant biological activity, particularly in pharmacology. Its potential therapeutic applications arise from its ability to interact with various enzymes and receptors involved in metabolic pathways and neurotransmitter systems.
Potential Therapeutic Applications
- Neurotransmitter Modulation : The compound may influence neurotransmitter systems, suggesting possible applications in neuropharmacology.
- Metabolic Pathways : Its structural characteristics may allow it to engage with metabolic enzymes, potentially impacting metabolic disorders.
Interaction Studies
Understanding how this compound interacts with biological systems is crucial for identifying its therapeutic potentials. Various techniques have been employed to study these interactions:
- Binding Studies : Investigations into the binding affinity of the compound to specific receptors or enzymes.
- In Vitro Assays : Testing the compound's effects on cell lines to assess biological responses.
Comparative Analysis with Similar Compounds
The following table compares 2-[2-amino-2-(methoxycarbonyl)cyclopropyl]acetic acid hydrochloride with structurally similar compounds:
| Compound Name | Structure Features | Unique Aspects |
|---|---|---|
| 1-Amino-1-cyclopropanecarboxylic acid | Cyclopropane ring, carboxylic acid | Simpler structure; less steric hindrance |
| (R)-3-amino-3-(methoxycarbonyl)propanoic acid | Propanoic backbone instead of cyclopropane | Different backbone affecting biological activity |
| 3-Amino-cyclobutane-carboxylic acid | Cyclobutane ring | Increased ring strain; potential different reactivity |
This comparison highlights the unique aspects of 2-[2-amino-2-(methoxycarbonyl)cyclopropyl]acetic acid hydrochloride, particularly its chiral nature and specific functional groups that enhance its biological interactions compared to related compounds .
Case Studies and Research Findings
Recent studies have explored the compound's efficacy in various contexts:
- Pharmacological Studies : Initial pharmacological assessments have shown that the compound can modulate enzyme activity related to metabolic pathways. Further research is needed to elucidate specific mechanisms.
- Neuropharmacological Implications : Research indicates that the compound might affect neurotransmitter release and uptake, suggesting potential applications in treating neurological disorders .
- Binding Affinity Studies : Recent studies have employed molecular docking techniques to predict binding affinities of the compound with various protein targets, revealing promising interactions that warrant further investigation .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
